- Preparation of α-Oxygenated Ketones by the Dioxygenation of Alkenyl Boronic Acids, Angewandte Chemie, 2012, 51(31), 7799-7803
Cas no 89490-05-1 ((cyclohex-1-en-1-yl)boronic acid)
89490-05-1 structure
Product Name:(cyclohex-1-en-1-yl)boronic acid
CAS No:89490-05-1
MF:C6H11BO2
MW:125.961342096329
MDL:MFCD02179497
CID:61283
PubChem ID:3862902
Update Time:2024-10-26
(cyclohex-1-en-1-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohex-1-en-1-ylboronic acid
- Cyclohexene-1-boronic acid
- Cyclohex-1-enylboronic acid
- 1-Cyclohexen-1-yl-boronic acid
- 1-Cyclohexenylboronic acid
- CYCLOHEX-1-ENE-1-BORONIC ACID
- Cyclohexen-1-ylboronic acid
- cyclohexenylboronic acid
- 1-Boronocyclohex-1-ene
- 1-Cyclohexen-1-ylboronic acid
- 1-cyclohexeneboronic acid
- Cyclohexen-1-yl-Boronic Acid
- yclohexenylboronic acid
- cyclohexen-1-yl boronic acid
- (CYCLOHEX-1-EN-1-YL)BORONIC ACID
- Boronic acid, 1-cyclohexen-1-yl-
- PubChem18423
- cyclohexene boronic acid
- cyclohexenyl boronic acid
- cyclohex-l-enylbo
- 1-Cyclohexene-1-boronic acid (7CI)
- B-1-Cyclohexen-1-ylboronic acid (ACI)
- Boronic acid, 1-cyclohexen-1-yl- (9CI)
- Cyclohexen-2-ylboronic acid
- BCP27762
- AB11273
- 1-cyclohexen-1-yl-boronic acid, AldrichCPR
- EN300-152346
- cyclohex-1-en-1-yl boronic acid
- B-1-Cyclohexen-1-ylboronic acid
- SY022657
- C6H11BO2
- cyclohex-l-enylboronic acid
- MFCD02179497
- XZWQKJXJNKYMAP-UHFFFAOYSA-N
- DB-005713
- SCHEMBL150150
- GS-6637
- 89490-05-1
- cyclohexane-1-enyl boronic acid
- J-504546
- Boronic acid, B-1-cyclohexen-1-yl-
- cyclohexene-1-yl-boronic acid
- ?1-CYCLOHEXENYLBORONIC ACID
- DTXSID90397532
- AKOS000283816
- EYS87MAP7B
- 1-cyclohexenyl boronic acid
- cyclohex-1-en-1-ylboronicacid
- 1-cyclohexene-1-boronic acid
- cyclohex-1-en-ylboronic acid
- CS-W007409
- cyclohex-1-enyl boronic acid
- AC-31779
- (cyclohex-1-en-1-yl)boronic acid
-
- MDL: MFCD02179497
- Inchi: 1S/C6H11BO2/c8-7(9)6-4-2-1-3-5-6/h4,8-9H,1-3,5H2
- InChI Key: XZWQKJXJNKYMAP-UHFFFAOYSA-N
- SMILES: OB(C1CCCCC=1)O
Computed Properties
- Exact Mass: 126.08500
- Monoisotopic Mass: 126.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1.05
- Melting Point: 165°C
- Boiling Point: 261.9°C at 760 mmHg
- Flash Point: 112.2°C
- Refractive Index: 1.48
- PSA: 40.46000
- LogP: 0.49880
(cyclohex-1-en-1-yl)boronic acid Security Information
- Hazard Statement: H302-H315-H319-H332-H335
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Inert atmosphere,Store in freezer, under -20°C
(cyclohex-1-en-1-yl)boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(cyclohex-1-en-1-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM112513-10g |
cyclohex-1-enylboronic acid |
89490-05-1 | 0.95 | 10g |
$72 | 2021-08-06 | |
| Ambeed | A275978-100mg |
Cyclohex-1-en-1-ylboronic acid |
89490-05-1 | 97% | 100mg |
$10.0 | 2025-04-15 | |
| Ambeed | A275978-250mg |
Cyclohex-1-en-1-ylboronic acid |
89490-05-1 | 97% | 250mg |
$9.00 | 2021-07-07 | |
| Ambeed | A275978-1g |
Cyclohex-1-en-1-ylboronic acid |
89490-05-1 | 97% | 1g |
$12.0 | 2025-04-15 | |
| Ambeed | A275978-5g |
Cyclohex-1-en-1-ylboronic acid |
89490-05-1 | 97% | 5g |
$15.0 | 2025-04-15 | |
| Ambeed | A275978-10g |
Cyclohex-1-en-1-ylboronic acid |
89490-05-1 | 97% | 10g |
$21.0 | 2025-04-15 | |
| Ambeed | A275978-25g |
Cyclohex-1-en-1-ylboronic acid |
89490-05-1 | 97% | 25g |
$43.0 | 2025-04-15 | |
| Fluorochem | 050389-1g |
Cyclohexen-1-yl boronic acid |
89490-05-1 | 96% | 1g |
£25.00 | 2022-03-01 | |
| Fluorochem | 050389-5g |
Cyclohexen-1-yl boronic acid |
89490-05-1 | 96% | 5g |
£52.00 | 2022-03-01 | |
| Fluorochem | 050389-10g |
Cyclohexen-1-yl boronic acid |
89490-05-1 | 96% | 10g |
£80.00 | 2022-03-01 |
(cyclohex-1-en-1-yl)boronic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Ammonium acetate , Sodium periodate Solvents: Acetone , Water ; 2 d, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Pentane , Tetrahydrofuran ; 5 min, -78 °C; 30 min, -78 °C
1.2 Reagents: Trimethyl borate ; 1 min, -78 °C; 30 min, -78 °C → 22 °C; 2 h, 22 °C
1.3 Reagents: Water ; 2 h, 22 °C
1.2 Reagents: Trimethyl borate ; 1 min, -78 °C; 30 min, -78 °C → 22 °C; 2 h, 22 °C
1.3 Reagents: Water ; 2 h, 22 °C
Reference
- Synthesis of nitrodienes, nitrostyrenes, and nitrobiaryls through palladium-catalyzed couplings of β-nitrovinyl and o-nitroaryl thioethers, Chemical Science, 2013, 4(6), 2670-2674
Production Method 3
Reaction Conditions
1.1 Reagents: Ammonium acetate , Sodium periodate Solvents: Acetone , Water ; 24 - 48 h, rt
Reference
- Copper-catalyzed tri- or tetrafunctionalization of alkenylboronic acids to prepare tetrahydrocarbazol-1-ones and indolo[2,3-a]carbazoles, Green Chemistry, 2020, 22(17), 5815-5821
Production Method 4
Reaction Conditions
1.1 Reagents: Ammonium acetate , Sodium periodate Solvents: Acetone , Water ; 24 - 48 h, rt
Reference
- Synthesis of 1-Vinyl/Arylbenzotriazole 3-Oxides through a Copper-Mediated C-N Bond Coupling Reaction, Advanced Synthesis & Catalysis, 2017, 359(16), 2741-2746
Production Method 5
Reaction Conditions
Reference
- Product subclass 7: hydroxyboranes, Science of Synthesis, 2004, 6, 257-300
(cyclohex-1-en-1-yl)boronic acid Raw materials
- 1-Cyclohexeneboronic acid pinacol ester
- Boronic acid, (1-methylene-6-heptenyl)- (9CI)
- Cyclohexene, 1-iodo-
(cyclohex-1-en-1-yl)boronic acid Preparation Products
(cyclohex-1-en-1-yl)boronic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
89490-05-1 ((cyclohex-1-en-1-yl)boronic acid) Related Products
- 81793-07-9(Boronic acid, (1-propyl-1-pentenyl)-, (E)-)
- 871333-99-2(((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid)
- 865869-28-9(4,4-Dimethylcyclohexen-1-ylboronic acid)
- 1256346-34-5(4-Propylcyclohex-1-enylboronic acid)
- 871333-98-1(Bicyclo[2.2.1]hept-2-en-2-ylboronic acid)
- 850567-92-9(4-Methyl-1-cyclohexen-1-ylboronic Acid)
- 850567-91-8((4-(tert-Butyl)cyclohex-1-en-1-yl)boronic acid)
- 871329-72-5((4-Ethylcyclohex-1-en-1-yl)boronic acid)
- 850036-28-1(Cyclopent-1-en-1-ylboronic acid)
- 835882-35-4(Cyclohepten-1-ylboronic Acid)
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